Cas no 61502-84-9 (Propanedioic acid, [5-(acetyloxy)pentyl]-, diethyl ester)

• Product Name: Propanedioic acid, [5-(acetyloxy)pentyl]-, diethyl ester
• CAS No: 61502-84-9
• MF: C₁₄H₂₄O₆
• MW: 288.336765289307
• CID: 476962
• PubChem ID: 71395176
• Update Time: 2025-04-19

Propanedioic acid, [5-(acetyloxy)pentyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [5-(acetyloxy)pentyl]-, diethyl ester
• diethyl 2-(5-acetyloxypentyl)propanedioate
• DTXSID10816811
• Diethyl [5-(acetyloxy)pentyl]propanedioate
• 61502-84-9

• Inchi： 1S/C14H24O6/c1-4-18-13(16)12(14(17)19-5-2)9-7-6-8-10-20-11(3)15/h12H,4-10H2,1-3H3
• InChI Key： WYTAKZKWHVWTEA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCCOC(C)=O)=O

Computed Properties

• Exact Mass: 288.15732
• Monoisotopic Mass: 288.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9